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Compound of Interest

Compound Name:
(S)-2-

Hydroxymethylcyclohexanone

Cat. No.: B12282102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

(S)-2-Hydroxymethylcyclohexanone, a valuable chiral building block in organic synthesis.

The information presented herein is intended to support research, development, and quality

control activities involving this compound.

Core Physical Properties
(S)-2-Hydroxymethylcyclohexanone, with the CAS number 220199-90-6, is the (S)-

enantiomer of 2-hydroxymethylcyclohexanone. Its physical characteristics are crucial for its

application in stereoselective synthesis and the development of new chemical entities. The

following tables summarize the available quantitative data for this compound. It is important to

note that some reported values may pertain to the racemic mixture and others are

computationally derived.
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Identifier Value Source

IUPAC Name

(2S)-2-

(hydroxymethyl)cyclohexan-1-

one

Computed by Lexichem TK

2.7.0[1]

CAS Number 220199-90-6 PubChem[1]

Molecular Formula C₇H₁₂O₂ PubChem[1]

Molecular Weight 128.17 g/mol PubChem[1]

Table 1: General Identifiers for (S)-2-Hydroxymethylcyclohexanone

Physical Property Value Conditions Source

Melting Point 149 °C Not Specified
Guidechem[2],

ChemicalBook

Boiling Point 239.8 °C at 760 mmHg Guidechem[2]

114-115 °C at 16 Torr ChemicalBook[3]

Density 1.054 g/cm³ Not Specified Guidechem[2]

1.070 g/cm³ at 19 °C ChemicalBook[3]

Refractive Index 1.472 Not Specified Guidechem[2]

Solubility
Excellent solubility in

organic solvents
Not Specified Guidechem[2]

LogP (XLogP3) 0.8 Computed PubChem[1]

Table 2: Reported Physical Properties of 2-Hydroxymethylcyclohexanone (Stereochemistry not

always specified)

Experimental Protocols
Accurate determination of physical properties is fundamental for the characterization of a

chemical substance. The following sections outline generalized experimental protocols for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/S_-2-Hydroxymethylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/S_-2-Hydroxymethylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/S_-2-Hydroxymethylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/S_-2-Hydroxymethylcyclohexanone
https://www.benchchem.com/product/b12282102?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/5331-08-8.html
https://wap.guidechem.com/dictionary/en/5331-08-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB91253431_EN.htm
https://wap.guidechem.com/dictionary/en/5331-08-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB91253431_EN.htm
https://wap.guidechem.com/dictionary/en/5331-08-8.html
https://wap.guidechem.com/dictionary/en/5331-08-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/S_-2-Hydroxymethylcyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12282102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


measuring the key physical properties of (S)-2-Hydroxymethylcyclohexanone.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

Sample Preparation: A small amount of the crystalline (S)-2-Hydroxymethylcyclohexanone
is finely powdered and packed into a capillary tube, sealed at one end.

Apparatus: A calibrated melting point apparatus is used.

Measurement: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a controlled rate.

Data Recording: The temperature at which the substance first begins to melt and the

temperature at which the last solid crystal disappears are recorded as the melting range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small volume of liquid (S)-2-Hydroxymethylcyclohexanone is

placed in a small test tube or fusion tube.

Apparatus: A Thiele tube or a similar heating bath apparatus is assembled with a

thermometer. A sealed capillary tube is inverted and placed in the sample.

Measurement: The apparatus is heated gently. As the boiling point is approached, a stream

of bubbles will emerge from the open end of the capillary tube.

Data Recording: The heat source is removed, and the temperature at which the liquid just

begins to enter the capillary tube is recorded as the boiling point. The atmospheric pressure
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should also be recorded.

Density Measurement
Density is the mass of a substance per unit volume.

Methodology:

Apparatus: A calibrated pycnometer or a volumetric flask and a precision balance are

required.

Measurement:

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with the liquid (S)-2-Hydroxymethylcyclohexanone, ensuring no

air bubbles are trapped. The mass of the filled pycnometer is measured.

The volume of the pycnometer is determined by repeating the process with a reference

liquid of known density (e.g., deionized water).

Calculation: The density is calculated by dividing the mass of the sample by its volume. The

temperature at which the measurement is made must be recorded.

Solubility Assessment
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

Sample Preparation: A known mass of (S)-2-Hydroxymethylcyclohexanone is used.

Procedure:

A measured volume of the solvent is placed in a test tube.

The solute is added in small, incremental amounts.
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The mixture is agitated (e.g., by vortexing or stirring) after each addition.

The temperature is maintained at a constant value.

Observation: The point at which no more solute dissolves is noted. The solubility can be

expressed qualitatively (e.g., soluble, slightly soluble, insoluble) or quantitatively (e.g., in

g/100 mL).

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of the key

physical properties of an organic compound like (S)-2-Hydroxymethylcyclohexanone.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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